2,4-dimethyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide

• IUPAC Name: 2,4-dimethyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C16H17N3O2S/c1-12-6-7-16(13(2)9-12)22(20,21)18-11-14-10-17-19-8-4-3-5-15(14)19/h3-10,18H,11H2,1-2H3
• InChI Key: QOYBXCSAJVRKAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NCC2=C3C=CC=CN3N=C2)C
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

“2,4-dimethyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide” is an organic compound. It belongs to the class of compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines, which are purine analogues, has been reported in the literature. They have been synthesized from the reaction of sodium 3-(5-methyl-1-(p-toly)-1H-1,2,3-triazol-4-yl)-3-oxoprop-1-en-1-olate with the appropriate heterocyclic amines and its diazonium salt.

Scientific Research Applications

Environmental Exposure and Metabolism

• Studies on organophosphorus (OP) and pyrethroid (PYR) compounds, widely used insecticides, indicate widespread exposure among different populations, including children. The analysis of urine samples for metabolites of these compounds serves as direct indicators of exposure and helps in understanding the extent of environmental exposure (Babina et al., 2012; Ueyama et al., 2022).
• Research on heterocyclic amines (HAs) from cooked foods reveals their mutagenic properties and potential human exposure through diet. Understanding the metabolism and effects of these compounds is crucial for evaluating health risks (Wakabayashi et al., 1993; Kulp et al., 2000).

Pharmacokinetics and Drug Efficacy

• The pharmacokinetics and drug efficacy of various compounds, including nonpeptide antagonists and designer benzodiazepines, are studied to understand their absorption, metabolism, and potential therapeutic applications. Such research is foundational in developing new therapeutic agents and understanding their interactions within the human body (Saito et al., 1997; Moosmann et al., 2013).

Biological Monitoring and Exposure Assessment

• Biological monitoring of exposure to various chemicals, including pyrethrins and pyrethroids, is essential for assessing public health risks. Studies focusing on the detection of specific metabolites in human plasma and urine contribute to understanding the extent of exposure and its potential health impacts (Fortin et al., 2008; Dereumeaux et al., 2018).